1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole

• IUPAC Name: 1-(4-bromo-2-methoxyphenyl)-4-methylimidazole
• InChI: InChI=1S/C11H11BrN2O/c1-8-6-14(7-13-8)10-4-3-9(12)5-11(10)15-2/h3-7H,1-2H3
• InChI Key: KHGOIOOGUJMLBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)Br)OC
• Molecular Formula: C11H11BrN2O
• DSSTOX Substance ID: DTXSID30697068
• Molecular Weight: 267.12 g/mol
• CAS No.: 870838-56-5

Description

1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole is an organic compound that belongs to the class of imidazoles. This compound is characterized by the presence of a bromine atom and a methoxy group attached to a phenyl ring, which is further connected to a methyl-substituted imidazole ring. The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.

Scientific Research Applications

1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a probe to study enzyme-substrate interactions and receptor binding.

Medicine: It is investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: It is used in the development of new materials with specific electronic or optical properties.

Safety and Hazards

“1-(4-Bromo-2-methoxyphenyl)ethanone” has been classified as Acute Tox. 4 Oral, which means it is harmful if swallowed. “4-Bromo-2-methoxyphenol” can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromo-2-methoxyphenol and 4-methylimidazole.

Reaction Conditions: The reaction is carried out under anhydrous conditions to prevent hydrolysis. A suitable solvent, such as dimethylformamide (DMF), is used to dissolve the reactants.

Catalysts: A base, such as potassium carbonate (K2CO3), is often used to deprotonate the imidazole ring, facilitating the nucleophilic substitution reaction.

Temperature and Time: The reaction mixture is typically heated to a temperature of around 100-120°C and stirred for several hours to ensure complete reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and increase yield. The use of automated systems allows for precise control of temperature, pressure, and reaction time, ensuring consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The imidazole ring can be reduced to form a dihydroimidazole derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydride (NaH) or lithium diisopropylamide (LDA) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are employed.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Major Products Formed

Nucleophilic Substitution: Products include substituted imidazoles with various functional groups.

Oxidation: Products include aldehydes or carboxylic acids.

Reduction: Products include dihydroimidazole derivatives.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and methoxy group play crucial roles in binding to these targets, influencing the compound’s biological activity. The imidazole ring can participate in hydrogen bonding and π-π interactions, further stabilizing the compound’s binding to its target.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Chloro-2-methoxyphenyl)-4-methyl-1H-imidazole
• 1-(4-Fluoro-2-methoxyphenyl)-4-methyl-1H-imidazole
• 1-(4-Iodo-2-methoxyphenyl)-4-methyl-1H-imidazole

Uniqueness

1-(4-Bromo-2-methoxyphenyl)-4-methyl-1H-imidazole is unique due to the presence of the bromine atom, which imparts distinct electronic and steric properties compared to its chloro, fluoro, and iodo analogs. These differences can influence the compound’s reactivity, binding affinity, and overall biological activity.

Synthesis routes and methods

Procedure details

A mixture of N-(4-bromo-2-methoxyphenyl)-N-(2-oxopropyl)acetamide (23.4 g), ammonium acetate (31.5 g), and acetic acid (49 g) was agitated under heating at 120° C. for 30 minutes. After the reaction solution was neutralized with sodium hydroxide under ice-cooling, the reaction solution was extracted with ethyl acetate. The organic layer was washed with a saturated saline solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (elution solvent: hexane-ethyl acetate system), and 19.4 g of the title compound was obtained.